![molecular formula C10H12N2O4 B3023395 4-[(4-nitrophenyl)amino]butanoic Acid CAS No. 87962-89-8](/img/structure/B3023395.png)
4-[(4-nitrophenyl)amino]butanoic Acid
Overview
Description
4-[(4-nitrophenyl)amino]butanoic acid, commonly referred to as NB4, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. The compound is a derivative of the amino acid, butanoic acid, and is known for its ability to interact with various biological targets, making it a promising candidate for drug development.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Thymidylate Synthase Inhibitors : 4-[(4-nitrophenyl)amino]butanoic acid derivatives are key intermediates for synthesizing new thymidylate synthase inhibitors. A study presented a synthesis method with advantages such as low cost and mild reaction conditions, making it suitable for industrial-scale production (Yuan Guo-qing, 2013).
Nucleophilic Addition Reactions : Research on the nucleophilic addition of amines to N-aryl-substituted pyrrolin-2-ones has led to the synthesis of N-substituted amides of 3-alkyl(benzyl)amino-4-(4-R-anilino)butyric acids, demonstrating the chemical versatility of nitrophenyl amino derivatives (M. A. Sibiryakova et al., 2002).
Magnetism in Organic Nitroxides : A study on β-4-(N-Tert-butyl-N-aminoxyl)-1,1‘-biphenyl-3‘,5‘-dicarboxylic acid, a compound structurally related to this compound, explored its application in understanding magnetism in conjugated organic nitroxides. This research could lead to advancements in magnetic materials and devices (L. M. Field & P. M. Lahti, 2003).
Corrosion Inhibition : The synthesis and application of 1-(4-nitrophenyl)-5-amino-1H-tetrazole for inhibiting corrosion of stainless steel in acidic media showcase the practical applications of nitrophenyl derivatives in industrial maintenance and protection (A. Ehsani et al., 2014).
Potential Applications in Material Science
- Electrochemical Sensing : Gold-copper alloy nanoparticles modified electrodes were developed for the enhanced electrochemical sensing of nitro aromatic toxins, demonstrating the potential of nitrophenyl derivatives in environmental monitoring and pollution control (Afzal Shah et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
4-(4-nitroanilino)butanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O4/c13-10(14)2-1-7-11-8-3-5-9(6-4-8)12(15)16/h3-6,11H,1-2,7H2,(H,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTWRFZZFMXEFQG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NCCCC(=O)O)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70407163 | |
Record name | 4-[(4-nitrophenyl)amino]butanoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70407163 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
87962-89-8 | |
Record name | 4-[(4-nitrophenyl)amino]butanoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70407163 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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